Cas no 23304-48-5 (1H-Indole-3-acetic acid, 5-methoxy-, methyl ester)
23304-48-5 structure
Product Name:1H-Indole-3-acetic acid, 5-methoxy-, methyl ester
CAS No:23304-48-5
MF:C12H13NO3
MW:219.236523389816
MDL:MFCD15527683
CID:1413974
PubChem ID:594955
Update Time:2025-04-20
1H-Indole-3-acetic acid, 5-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-acetic acid, 5-methoxy-, methyl ester
- methyl 2-(5-methoxy-1H-indol-3-yl)acetate
- AC5686
- 5-Methoxy-1H-indole-3-acetic acid methyl ester
- SCHEMBL2686551
- Methyl 5-Methoxyindole-3-acetate
- 5-methoxy-3-indoleacetic acid methyl ester
- Q63395354
- 5-methoxyindole-3-acetic acid methyl ester
- DTXSID00344193
- MFCD15527683
- Indole-3-acetic acid, 5-methoxy-, methyl ester
- DB-334426
- 5-methoxy-3-indolylacetic acid methyl ester
- 23304-48-5
- SY058582
- AKOS024171488
- Methyl (5-methoxy-1H-indol-3-yl)acetate #
- Methyl ester of 5-methoxyindoleacetic acid
- 1h-indole-3-acetic acid,5-methoxy-,methyl ester
-
- MDL: MFCD15527683
- Inchi: 1S/C12H13NO3/c1-15-9-3-4-11-10(6-9)8(7-13-11)5-12(14)16-2/h3-4,6-7,13H,5H2,1-2H3
- InChI Key: UZOYTCVZJBYXIA-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)C(=CN2)CC(=O)OC
Computed Properties
- Exact Mass: 219.08959
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 51.32
1H-Indole-3-acetic acid, 5-methoxy-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D776856-1g |
Methyl 5-Methoxyindole-3-acetate |
23304-48-5 | 95% | 1g |
$990 | 2024-07-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY058582-1g |
Methyl 5-Methoxyindole-3-acetate |
23304-48-5 | ≥95% | 1g |
¥8500.00 | 2025-04-16 | |
| eNovation Chemicals LLC | D776856-1g |
Methyl 5-Methoxyindole-3-acetate |
23304-48-5 | 95% | 1g |
$990 | 2025-02-26 | |
| eNovation Chemicals LLC | D776856-1g |
Methyl 5-Methoxyindole-3-acetate |
23304-48-5 | 95% | 1g |
$990 | 2025-02-26 |
1H-Indole-3-acetic acid, 5-methoxy-, methyl ester Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:23304-48-5)1H-Indole-3-acetic acid, 5-methoxy-, methyl ester
Order Number:A912680
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:46
Price ($):1066.0
Email:sales@amadischem.com
1H-Indole-3-acetic acid, 5-methoxy-, methyl ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:23304-48-5)1H-Indole-3-acetic acid, 5-methoxy-, methyl ester
Purity:99%
Quantity:1g
Price ($):1066.0